5-Chloro-6-morpholin-4-ylpyridin-3-amine;dihydrochloride

• IUPAC Name: 5-chloro-6-morpholin-4-ylpyridin-3-amine;dihydrochloride
• InChI: InChI=1S/C9H12ClN3O.2ClH/c10-8-5-7(11)6-12-9(8)13-1-3-14-4-2-13;;/h5-6H,1-4,11H2;2*1H
• InChI Key: RJTIKWXCFJNXAB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=N2)N)Cl.Cl.Cl
• Molecular Formula: C9H14Cl3N3O
• Molecular Weight: 286.6 g/mol
• CAS No.: 2172257-51-9

Description

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C9H12ClN3O.2ClH/c10-8-5-7 (11)6-12-9 (8)13-1-3-14-4-2-13;;/h5-6H,1-4,11H2;2*1H. The molecular weight is 286.59.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. The storage temperature is at room temperature.

Scientific Research Applications

Synthesis of Triazolopyridazines

Another research area involves the synthesis of triazolopyridazines using secondary amines like morpholine. The study investigated reactions with trichloropyridazine, leading to the synthesis of various compounds including 7-(1-pyrrolidinyl)-1,2,4-triazolo[4,3-b]pyridazine, a target compound of the investigation (Peet, 1984).

Docking Antioxidant Activity

In a study on the antioxidant activity of synthesized compounds, a protein crystal structure complexed with a morpholin-4-ylpyridin-3-yl derivative was used for molecular docking studies. This research helped in understanding the binding analysis and ligand interaction of the compound, contributing to insights into the antioxidant properties of these compounds (Rajendran et al., 2017).

Antimicrobial Activities of Triazole Derivatives

Further, morpholine derivatives have been used in the synthesis of novel 1,2,4-triazole derivatives. These compounds were screened for antimicrobial activities, with some exhibiting good or moderate activities against test microorganisms (Bektaş et al., 2007).

Reactions with Heterocyclic Amines

Studies on the reactions of specific chloro and nitro substituted compounds with morpholine and other amines have contributed to the synthesis of various chemical structures and understanding the kinetics of these reactions (Hamed, 1997).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.